Cas no 54674-60-1 (Bicyclo[3.3.1]non-2-ene-2-carboxylic acid)

Bicyclo[3.3.1]non-2-ene-2-carboxylic acid structure
54674-60-1 structure
Product Name:Bicyclo[3.3.1]non-2-ene-2-carboxylic acid
CAS No:54674-60-1
MF:C10H14O2
MW:166.216963291168
CID:353954
PubChem ID:71364564
Update Time:2025-04-19

Bicyclo[3.3.1]non-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.3.1]non-2-ene-2-carboxylic acid
    • bicyclo[3.3.1]non-3-ene-4-carboxylic acid
    • DTXSID50788028
    • 54674-60-1
    • Inchi: 1S/C10H14O2/c11-10(12)9-5-4-7-2-1-3-8(9)6-7/h5,7-8H,1-4,6H2,(H,11,12)
    • InChI Key: VFPLGFPNRHQYEZ-UHFFFAOYSA-N
    • SMILES: OC(C1=CCC2CCCC1C2)=O

Computed Properties

  • Exact Mass: 166.09942
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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